Cas no 1285940-28-4 (2-{[1-(4-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide)

• Product Name: 2-{[1-(4-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• CAS No: 1285940-28-4
• MF: C₂₄H₂₀N₄O₃S
• MW: 444.505603790283
• CID: 5451728
• PubChem ID: 49672019
• Update Time: 2025-06-09

2-{[1-(4-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-((5-(3-nitrophenyl)-1-(p-tolyl)-1H-imidazol-2-yl)thio)-N-phenylacetamide
• F2964-2631
• 2-[1-(4-methylphenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanyl-N-phenylacetamide
• 1285940-28-4
• 2-{[1-(4-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide
• AKOS024477569
• 2-[[1-(4-Methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]thio]-N-phenylacetamide

• Inchi： 1S/C24H20N4O3S/c1-17-10-12-20(13-11-17)27-22(18-6-5-9-21(14-18)28(30)31)15-25-24(27)32-16-23(29)26-19-7-3-2-4-8-19/h2-15H,16H2,1H3,(H,26,29)
• InChI Key： NBKRMLSCKSORGI-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1)(=O)CSC1N(C2=CC=C(C)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 444.12561169g/mol
• Monoisotopic Mass: 444.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.21±0.70(Predicted)

Additional information on 2-{[1-(4-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

Professional Introduction to Compound with CAS No. 1285940-28-4 and Product Name: 2-{[1-(4-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide

The compound with the CAS number 1285940-28-4 and the product name 2-{[1-(4-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a sulfanyl moiety and aromatic rings, makes it a versatile candidate for further exploration.

In recent years, there has been a growing interest in imidazole derivatives due to their broad spectrum of biological activities. The 1H-imidazol-2-yl scaffold in this compound is particularly noteworthy, as it has been extensively studied for its role in modulating various biological pathways. Research has demonstrated that imidazole derivatives can exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them valuable candidates for therapeutic development.

The 4-methylphenyl and 3-nitrophenyl substituents in the molecule contribute to its unique chemical properties. These aromatic rings not only enhance the molecule's solubility but also play a crucial role in its interactions with biological targets. The electron-withdrawing nature of the nitro group in the 3-nitrophenyl moiety can influence the compound's reactivity and binding affinity, which are critical factors in drug design.

One of the most intriguing aspects of this compound is its potential as a scaffold for drug development. The sulfanyl group at the position 2 of the imidazole ring provides a site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies, where small changes in the molecular structure can lead to significant alterations in biological activity.

Recent studies have highlighted the importance of sulfanyl-containing compounds in medicinal chemistry. These molecules have shown promise in inhibiting enzymes and receptors involved in various diseases. For instance, sulfanyl derivatives have been reported to exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The compound with CAS No. 1285940-28-4 aligns with this trend, as it contains a sulfanyl group that could potentially interact with such targets.

The N-phenylacetamide moiety at one end of the molecule adds another layer of complexity and functionality. Acetamides are well-known for their ability to enhance bioavailability and metabolic stability, making them favorable components in drug design. When combined with an imidazole scaffold and aromatic rings, this compound presents a multifaceted structure that could be exploited for therapeutic purposes.

Current research efforts are focused on understanding the mechanisms of action of imidazole derivatives. By investigating how these compounds interact with biological targets at the molecular level, scientists can gain insights into their potential therapeutic applications. The compound with CAS No. 1285940-28-4 is being studied as part of these efforts, with researchers exploring its interactions with various enzymes and receptors.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques are employed to introduce the necessary functional groups while maintaining structural integrity. These synthetic strategies are critical for producing compounds that are suitable for further biological testing.

In conclusion, the compound with CAS No. 1285940-28-4 and product name 2-{[1-(4-methylphenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-N-phenylacetamide represents a promising candidate for drug discovery. Its unique structure, characterized by an imidazole scaffold, aromatic rings, and a sulfanyl group, makes it a versatile molecule with potential applications in various therapeutic areas. Further research is needed to fully elucidate its biological activities and mechanisms of action, but preliminary studies suggest that it holds significant promise as a scaffold for developing new drugs.